N-(3-bromophenyl)-2-(2-nitrophenyl)sulfanylacetamide
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Description
N-(3-bromophenyl)-2-(2-nitrophenyl)sulfanylacetamide is a useful research compound. Its molecular formula is C14H11BrN2O3S and its molecular weight is 367.22. The purity is usually 95%.
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Scientific Research Applications
1. Synthesis and Chemical Reactivity
- N-(3-bromophenyl)-2-(2-nitrophenyl)sulfanylacetamide is involved in various chemical reactions, demonstrating its utility in synthetic chemistry. For instance, it has been used in the synthesis of phenothiazines through the Smiles rearrangement, indicating its reactivity and potential in creating complex organic compounds (Sharma et al., 2002).
2. Biological Activity and Pharmacology
- Research has explored the antimicrobial properties of compounds containing similar structural elements to this compound. For example, studies on bromophenol derivatives and their activities against cancer cell lines and microorganisms highlight the potential of related compounds in medicinal chemistry and drug discovery (Zhao et al., 2004).
3. Optical and Electronic Applications
- Compounds with similar functional groups to this compound have been studied for their third-order nonlinear optical properties, suggesting potential applications in photonics and laser technology. This research provides a foundation for exploring the optical properties of this compound and its derivatives (D'Silva et al., 2012).
4. Material Science and Polymer Chemistry
- Similar sulfur-containing compounds have been utilized in the development of high-performance materials, such as aromatic polyimides. These materials have high refractive indices and thermal stability, indicating the potential for this compound in advanced material synthesis (Tapaswi et al., 2015).
5. Analytical Chemistry
- Compounds structurally related to this compound have been used in the development of analytical methods, such as the detection and determination of pharmaceutical compounds. This suggests potential uses of this compound in analytical and diagnostic applications (Kumar et al., 2013).
Properties
IUPAC Name |
N-(3-bromophenyl)-2-(2-nitrophenyl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrN2O3S/c15-10-4-3-5-11(8-10)16-14(18)9-21-13-7-2-1-6-12(13)17(19)20/h1-8H,9H2,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLABFHBQLKRIPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])SCC(=O)NC2=CC(=CC=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.